Cas no 1977763-17-9 (4-Acetamido-1-phenylpiperidine-4-carboxylic acid)

• Product Name: 4-Acetamido-1-phenylpiperidine-4-carboxylic acid
• CAS No: 1977763-17-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5637655
• PubChem ID: 106820626
• Update Time: 2025-06-15

4-Acetamido-1-phenylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1977763-17-9
• 4-acetamido-1-phenylpiperidine-4-carboxylic acid
• Z1880953026
• EN300-28281250
• 4-Acetamido-1-phenylpiperidine-4-carboxylic acid

• Inchi： 1S/C14H18N2O3/c1-11(17)15-14(13(18)19)7-9-16(10-8-14)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,15,17)(H,18,19)
• InChI Key： XRYYOTTYIOJQPN-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(C2C=CC=CC=2)CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-Acetamido-1-phenylpiperidine-4-carboxylic acid

4-Acetamido-1-phenylpiperidine-4-carboxylic Acid (CAS No. 1977763-17-9): An Emerging Compound in Medicinal Chemistry

4-Acetamido-1-phenylpiperidine-4-carboxylic acid (CAS No. 1977763-17-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its piperidine core and acetamido and carboxylic acid functional groups, has shown promise in various preclinical studies, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid is composed of a piperidine ring, which is a common scaffold in many bioactive molecules. The presence of the acetamido group and the carboxylic acid moiety imparts specific pharmacological properties to the molecule, making it an attractive candidate for drug development. The phenyl substituent further enhances the compound's lipophilicity, which is crucial for its ability to cross the blood-brain barrier (BBB) and exert its effects on the CNS.

Recent studies have explored the pharmacological profile of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid in various biological systems. One notable area of research has been its potential as a modulator of neurotransmitter systems. In vitro assays have demonstrated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in a range of neurological disorders including depression, anxiety, and Parkinson's disease.

In addition to its CNS activities, 4-Acetamido-1-phenylpiperidine-4-carboxylic acid has also shown promising results in metabolic disease models. Preclinical studies have indicated that this compound can improve insulin sensitivity and glucose homeostasis in animal models of type 2 diabetes. These findings suggest that it may have therapeutic potential for the treatment of metabolic disorders, particularly those associated with insulin resistance.

The safety and toxicity profile of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid have been evaluated in several preclinical studies. Initial toxicity assessments have shown that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are necessary to fully characterize its safety profile and to ensure its suitability for clinical use.

The synthesis of 4-Acetamido-1-phenylpiperidine-4-carboxylic acid has been optimized using modern synthetic methods, allowing for efficient large-scale production. The synthetic route typically involves the condensation of an appropriate piperidine derivative with an acetyl chloride or an equivalent acylating agent, followed by carboxylation to introduce the carboxylic acid group. This robust synthetic methodology ensures that the compound can be produced with high purity and yield, facilitating its use in both research and potential therapeutic applications.

In conclusion, 4-Acetamido-1-phenylpiperidine-4-carboxylic acid (CAS No. 1977763-17-9) represents a promising lead compound in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation in the treatment of CNS disorders and metabolic diseases. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its therapeutic potential for clinical use.